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Compound of Interest

Compound Name: Rad 243

Cat. No.: B1680495

Disclaimer: This technical guide addresses the general solubility and stability of radium
isotopes based on available scientific literature. Specific experimental data for Radium-243
(Ra-243) is not available in the reviewed sources, likely due to an extremely short half-life that
complicates detailed chemical studies. The principles, data, and protocols presented herein are
based on studies of more stable isotopes, primarily Radium-226, and are intended to provide a
foundational understanding for researchers, scientists, and drug development professionals.

Introduction to Radium Chemistry

Radium (Ra) is an alkaline earth metal, the sixth element in group 2 of the periodic table.[1] All
isotopes of radium are radioactive.[1] Its chemistry is similar to that of barium (Ba), its lighter
congener. Radium compounds are typically white but tend to darken over time to yellow and
then black due to self-radiolysis from alpha decay.[2] Understanding the solubility and stability
of radium is crucial for various applications, including nuclear medicine, environmental
remediation, and waste management.

Solubility of Radium Compounds

The solubility of radium compounds is a critical factor in their environmental mobility and
biological availability. Generally, radium's solubility is influenced by pH, the presence of
complexing ligands, and the ionic strength of the solution.[3]

Quantitative Solubility Data
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The following table summarizes the solubility of common radium compounds. It is important to
note that these values can be affected by experimental conditions.
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Compound Formula

Solubility in
Water

Solubility
Product
Constant (Ksp)

Notes

Radium Sulfate RaS04

2.1 mg/kg at
20°C[1][2]

logio Ksp® =
-10.16 + 0.05[4]

The most
insoluble known
sulfate.[1][2]

Radium
RaCOs
Carbonate

Insoluble[5]

logio Ksp® =
-7.73 £ 0.56[4]

More soluble
than barium

carbonate.[6]

Radium Chloride RaClz

Soluble[5]

Solubility
decreases with
increasing HCI

concentration.[1]

[2]

Radium Bromide RaBr2

Soluble[5]

More soluble
than radium
chloride.[1][2]

Radium
) Ra(OH)2
Hydroxide

Soluble[5]

The most readily
soluble among

the alkaline earth
hydroxides.[1][2]

Radium Nitrate Ra(NO3)2

Soluble[5]

Solubility
decreases as
nitric acid
concentration

increases.[1]

Radium lodate Ra(10s3)2

Insoluble[2]

Less soluble
than the
corresponding

barium salt.[6]

Radium RaCrOa

Chromate

Insoluble[2]

Less soluble in

water than the
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corresponding

barium salt.[2]

Experimental Protocol for Radionuclide Solubility
Determination

A generalized protocol for determining the solubility of a radionuclide like radium involves
approaching equilibrium from both oversaturation and undersaturation to ensure the reliability
of the results.

Objective: To determine the solubility product constant (Ksp) of a radium compound (e.g.,
RaSO0a) in a specific aqueous medium.

Materials:

Radium stock solution (e.g., dissolved RaClz)

o Precipitating agent (e.g., Na2SOa solution)

« Inert electrolyte for ionic strength adjustment (e.g., NaCl)
¢ pH buffer solutions

o High-purity water

e Reaction vessels (e.g., centrifuge tubes)

e Thermostatically controlled shaker

o Centrifuge

e Liquid scintillation counter or gamma spectrometer

Filtration apparatus with appropriate membrane filters

Methodology:
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e Preparation of Supersaturated Solutions: a. To a series of reaction vessels, add a known
volume of the radium stock solution. b. Add a stoichiometric excess of the precipitating agent
to induce precipitation of the radium compound. c. Adjust the ionic strength and pH to the
desired levels. d. Seal the vessels and place them in a thermostatically controlled shaker to
equilibrate.

e Preparation of Undersaturated Solutions: a. Prepare a solution with the desired ionic
strength and pH. b. Add a small amount of the solid radium compound to the solution. c. Seal
the vessels and place them in the shaker to allow the solid to dissolve and reach equilibrium.

o Equilibration and Sampling: a. Allow the solutions to equilibrate for a sufficient period (days
to weeks), with periodic sampling to monitor the concentration of radium in the aqueous
phase. b. Once equilibrium is reached (i.e., the radium concentration remains constant),
separate the solid and liquid phases by centrifugation and/or filtration.

e Analysis: a. Measure the concentration of radium in the supernatant/filtrate using a suitable
radiometric technique (e.qg., liquid scintillation counting, gamma spectrometry). b. Measure
the final pH of the solution.

o Data Analysis: a. Calculate the molar concentrations of the radium and the precipitating
anion. b. Use a speciation code (e.g., PHREEQC) to account for ion pairing and complex
formation to determine the activities of the ions. c. Calculate the solubility product constant

(Ksp).

Stability of Radium Isotopes

All 34 known isotopes of radium are radioactive, with no stable isotopes.[7][8] Their stability is
characterized by their half-life, which is the time required for half of the radioactive atoms to
decay.[9] The most stable isotope is Radium-226, with a half-life of 1600 years.[1]

Properties of Key Radium Isotopes

The following table summarizes the key properties of the most common and longest-lived
radium isotopes.
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. Daughter Natural
Isotope Half-life Decay Mode
Isotope Occurrence
) Part of the
Radium-223 Radon-219 )
11.43 days[7] Alpha (o) Uranium-235
(**Ra) (**Rn)[7] .
decay chain[10]
) Part of the
Radium-224 Radon-220 )
3.66 days[11] Alpha (a) Thorium-232
(**Ra) (*°Rn)[7] .
decay chain[10]
Radium-225 ) Actinium-225
14.9 days[7] Beta minus () Trace[7]
(?°Ra) (235Ac)[7]
Most common
Radium-226 Radon-222 isotope, from the
1600 years[1] Alpha (a) )
(*2°Ra) (222Rn)[7] Uranium-238
decay chain[1]
) o Part of the
Radium-228 ) Actinium-228 )
5.75 years[12] Beta minus () Thorium-232
(**Ra) (**Ac)[12] .
decay chain[10]
Visualizations

Experimental Workflow for Solubility Studies

© 2025 BenchChem. All rights reserved.

6/10

Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_radium
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://www.knowyourh2o.com/indoor-6/radium-226-and-radium-228
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/quintozene-2
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://www.knowyourh2o.com/indoor-6/radium-226-and-radium-228
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://en.wikipedia.org/wiki/Radium
https://en.wikipedia.org/wiki/Isotopes_of_radium
https://en.wikipedia.org/wiki/Radium
https://www.nist.gov/programs-projects/basic-metrology-archive-new-standardization-ra-228
https://www.nist.gov/programs-projects/basic-metrology-archive-new-standardization-ra-228
https://www.knowyourh2o.com/indoor-6/radium-226-and-radium-228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solution Preparation

Prepare Supersaturated Prepare Undersaturated
Solutions Solutions
Equilibration
Equilibrate in -
Thermostatic Shaker

Phase Separation

Centrifugation and/or
Filtration

Analysis

Analyze Aqueous Phase

(e.g., LSC, Gamma Spec) Measure Final pH

Calculation

Calculate Ksp using
Speciation Modeling

Click to download full resolution via product page

Caption: Generalized workflow for determining radionuclide solubility.

Radioactive Decay Series of Uranium-238
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Caption: The Uranium-238 decay chain leading to stable Lead-206.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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